2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide

• CAS No.: 303094-79-3
• Molecular Formula: C23H17BrFN5OS
• Molecular Weight: 510.4 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-[(E)-(2-fluorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C23H17BrFN5OS/c24-18-12-10-16(11-13-18)22-28-29-23(30(22)19-7-2-1-3-8-19)32-15-21(31)27-26-14-17-6-4-5-9-20(17)25/h1-14H,15H2,(H,27,31)/b26-14+
• InChI Key: YGFDZOIPDYJPGV-VULFUBBASA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)N/N=C/C3=CC=CC=C3F)C4=CC=C(C=C4)Br
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NN=CC3=CC=CC=C3F)C4=CC=C(C=C4)Br

Description

The compound 2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide (CAS 303094-79-3) is a 1,2,4-triazole-based derivative featuring a bromophenyl group at the 5-position of the triazole ring and a fluorophenyl-substituted hydrazone moiety. Its molecular structure integrates sulfur and nitrogen heteroatoms, which are critical for hydrogen bonding and electronic interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N’-[(E)-(2-fluorophenyl)methylidene]acetohydrazide typically involves multiple steps. One common method includes the S-alkylation of 4-(4-bromophenyl)-5-phenyl-4H-1,2,4-triazole-3-thiol with an appropriate alkylating agent in an alkaline medium . This is followed by the condensation of the resulting intermediate with 2-fluorobenzaldehyde under reflux conditions to form the final product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the triazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents like sodium borohydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophilic substitution reactions often require a base, such as sodium hydroxide, and are typically carried out in polar solvents like dimethyl sulfoxide.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Biological Applications

• Antifungal Activity : Compounds containing triazole rings have been extensively studied for their antifungal properties. The structural characteristics of this compound suggest potential efficacy against various fungal pathogens through inhibition of ergosterol biosynthesis, a critical component of fungal cell membranes.
• Antitumor Activity : Research indicates that triazole derivatives can exhibit significant antitumor effects. The compound may act by inducing apoptosis in cancer cells or by inhibiting key enzymes involved in tumor growth. Studies have shown that similar triazole compounds can interfere with cancer cell proliferation and migration.
• Antimicrobial Properties : The presence of the sulfanyl group in conjunction with the triazole structure could enhance the antimicrobial activity of this compound against a range of bacterial strains. This is particularly relevant in the context of increasing antibiotic resistance.

Synthesis and Characterization

The synthesis of 2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide typically involves multi-step reactions starting from readily available precursors. Characterization techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry) are employed to confirm the structure and purity of the synthesized compound.

Case Studies

• Antifungal Activity Assessment : A study evaluated the antifungal activity of various triazole derivatives, including those similar to the target compound. Results indicated that modifications at the phenyl rings significantly influenced antifungal potency against Candida species .
• Antitumor Mechanisms : Research demonstrated that triazole-based compounds could inhibit tumor growth in vitro by targeting specific signaling pathways involved in cancer progression. The compound's structural features may allow it to interact with these pathways effectively .
• Pharmacokinetic Studies : Investigations into the pharmacokinetics of triazole derivatives have shown promising absorption and distribution profiles, suggesting potential for therapeutic use .

Mechanism of Action

The mechanism by which this compound exerts its effects is primarily through the inhibition of specific enzymes or receptors. The triazole ring can interact with the active site of enzymes, leading to the inhibition of their activity. Additionally, the presence of the bromophenyl and fluorophenyl groups can enhance the compound’s binding affinity to its molecular targets.

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The target compound belongs to a family of 1,2,4-triazole-acetohydrazide derivatives. Key structural analogs and their distinguishing features are summarized below:

Compound Name (CAS)	Substituent Modifications	Key Properties/Implications
N'-[(E)-(4-bromophenyl)methylidene]-2-{[5-(4-chlorophenyl)-4-(4-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide (CAS 303105-49-9)	- 4-Chlorophenyl at triazole 5-position - 4-Methylphenyl at triazole 4-position	Increased lipophilicity due to methyl group; chlorine’s electronegativity may alter reactivity.
2-{[5-(4-tert-butylphenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-{(E)-[4-(trifluoromethyl)phenyl]methylidene}acetohydrazide (CAS 303105-58-0)	- 4-tert-Butylphenyl at triazole 5-position - Trifluoromethylphenyl in hydrazone	Enhanced steric bulk (tert-butyl) and strong electron-withdrawing effect (CF₃) improve target selectivity.
ZE-4c (N-[{(2-phenyl)methylidene]-2-(4-(fluorophenyl)-5-(pyridine-2-yl)-4H-1,2,4-triazol-3-yl)sulfanyl}acetohydrazide)	- Pyridine at triazole 5-position - Fluorophenyl at triazole 4-position	Pyridine’s basicity may enhance solubility; fluorophenyl maintains metabolic resistance.
N'-[(E)-(5-bromo-2-fluorophenyl)methylidene]-2-{[4-ethyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide (CAS 303102-58-1)	- Ethyl group at triazole 4-position - Methoxyphenyl at triazole 5-position	Methoxy group’s electron-donating effect could reduce electrophilicity; ethyl increases steric hindrance.

Virtual Screening and Similarity Indexing

Using Tanimoto coefficient-based methods (e.g., R programming), analogs with >70% structural similarity to the target compound show overlapping pharmacophores.

Biological Activity

The compound 2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide is a member of the triazole family, which has garnered attention for its diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. This article aims to provide a comprehensive overview of the biological activity of this compound based on recent research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{25}H_{21}BrN_4O_3S$ with a molecular weight of 537.4 g/mol. The presence of the triazole ring and the sulfanyl group contributes to its biological activity.

Property	Value
Molecular Formula	$C_{25}H_{21}BrN_4O_3S$
Molecular Weight	537.4 g/mol
IUPAC Name	2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide

Synthesis

The synthesis of this compound typically involves the reaction of 1,2,4-triazole derivatives with various hydrazides and aldehydes under controlled conditions. The synthesis pathway often includes steps such as S-alkylation and cyclization reactions which are crucial for forming the triazole ring structure.

Antimicrobial Activity

Research has shown that compounds containing the triazole moiety exhibit significant antimicrobial properties. For instance, studies have indicated that derivatives similar to our compound demonstrate comparable antibacterial and antifungal activities against a range of pathogens. The 1,2,4-triazole ring is particularly noted for its effectiveness against Mycobacterium tuberculosis and various fungal strains .

Anticancer Properties

Triazole derivatives have been evaluated for their anticancer potential. A study highlighted that certain substituted triazoles showed promising activity against colon carcinoma (HCT-116) and breast cancer cell lines (T47D), with IC50 values indicating effective inhibition at low concentrations . The mechanism often involves the induction of apoptosis in cancer cells through various pathways.

Anti-inflammatory Effects

Compounds similar to 2-{[5-(4-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N'-[(E)-(2-fluorophenyl)methylidene]acetohydrazide have also been noted for their anti-inflammatory effects. These activities are typically assessed using in vitro models where cytokine production is measured in response to inflammatory stimuli .

Case Study 1: Antimicrobial Screening

A series of derivatives were synthesized and screened for antimicrobial activity against Staphylococcus aureus and Candida albicans. The results demonstrated that compounds with halogen substitutions exhibited enhanced activity compared to non-halogenated analogs.

Case Study 2: Anticancer Activity

In a study assessing various triazole derivatives against cancer cell lines, it was found that one specific derivative had an IC50 value of 6.2 μM against HCT-116 cells, indicating strong potential as an anticancer agent .